Cas no 186447-19-8 (3-(3,4-difluorophenyl)pentanedioic acid)
186447-19-8 structure
Product Name:3-(3,4-difluorophenyl)pentanedioic acid
CAS No:186447-19-8
MF:C11H10F2O4
MW:244.191510677338
CID:3832323
PubChem ID:19029343
Update Time:2025-04-22
3-(3,4-difluorophenyl)pentanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, 3-(3,4-difluorophenyl)-
- 3-(3,4-difluorophenyl)pentanedioic acid
- AFPBWMWFJUOSRN-UHFFFAOYSA-N
- EN300-1820422
- 186447-19-8
- SCHEMBL7809416
- 3-(3,4-Difluorophenyl)glutaric acid
-
- Inchi: 1S/C11H10F2O4/c12-8-2-1-6(3-9(8)13)7(4-10(14)15)5-11(16)17/h1-3,7H,4-5H2,(H,14,15)(H,16,17)
- InChI Key: AFPBWMWFJUOSRN-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C(CC(=O)O)CC(=O)O)F
Computed Properties
- Exact Mass: 244.05471512g/mol
- Monoisotopic Mass: 244.05471512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 74.6Ų
3-(3,4-difluorophenyl)pentanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1820422-0.05g |
3-(3,4-difluorophenyl)pentanedioic acid |
186447-19-8 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1820422-0.1g |
3-(3,4-difluorophenyl)pentanedioic acid |
186447-19-8 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1820422-0.25g |
3-(3,4-difluorophenyl)pentanedioic acid |
186447-19-8 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1820422-0.5g |
3-(3,4-difluorophenyl)pentanedioic acid |
186447-19-8 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1820422-1.0g |
3-(3,4-difluorophenyl)pentanedioic acid |
186447-19-8 | 1g |
$1129.0 | 2023-06-01 | ||
| Enamine | EN300-1820422-2.5g |
3-(3,4-difluorophenyl)pentanedioic acid |
186447-19-8 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1820422-5.0g |
3-(3,4-difluorophenyl)pentanedioic acid |
186447-19-8 | 5g |
$3273.0 | 2023-06-01 | ||
| Enamine | EN300-1820422-10.0g |
3-(3,4-difluorophenyl)pentanedioic acid |
186447-19-8 | 10g |
$4852.0 | 2023-06-01 | ||
| Enamine | EN300-1820422-1g |
3-(3,4-difluorophenyl)pentanedioic acid |
186447-19-8 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1820422-5g |
3-(3,4-difluorophenyl)pentanedioic acid |
186447-19-8 | 5g |
$3273.0 | 2023-09-19 |
3-(3,4-difluorophenyl)pentanedioic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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